Cas no 1269293-81-3 (5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1269293-81-3
• MF: C₁₀H₅F₂N₃
• MW: 205.163608312607
• CID: 3165385
• PubChem ID: 53429301
• Update Time: 2025-04-21

5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-(4-fluoro-phenyl)-1H-pyrazole-4-carbonitrile
• 5-FLUORO-1-(4-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBONITRILE
• 1H-Pyrazole-4-carbonitrile, 5-fluoro-1-(4-fluorophenyl)-
• 1269293-81-3
• DTXSID001200900

• Inchi： 1S/C10H5F2N3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
• InChI Key： NMBCCWOIQZQBMC-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=NN1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 205.04515350Da
• Monoisotopic Mass: 205.04515350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų